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Compound of Interest

Compound Name: 2,4,6-Trimethylbenzylamine

Cat. No.: B1348386

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for 2,4,6-
trimethylbenzylamine (CAS No. 40393-99-5), a key intermediate in various chemical
syntheses. The following sections detail its hazardous properties, handling procedures, and
emergency response protocols to ensure its safe use in a laboratory and research
environment.

Section 1: Chemical Identification and Physical
Properties

Identifier Value

Chemical Name 2,4,6-Trimethylbenzylamine
(2,4,6-trimethylphenyl)methanamine,

Synonyms

Mesitylmethanamine

CAS Number 40393-99-5[1]
Molecular Formula C1oH1sN[1]
Molecular Weight 149.23 g/mol [1]
Appearance Solid
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Section 2: Hazard Identification and Classification

2,4,6-Trimethylbenzylamine is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are summarized in the table below.

Hazard Class GHS Category Hazard Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed[1][2]
) ) o H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2 2]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 S

Irritation irritation[1][2]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation[1][2]

GHS Pictograms:

laalt text
laalt text

Signal Word:Danger[2]

Section 3: Toxicological Data

While specific quantitative toxicological data (LD50/LC50) for 2,4,6-trimethylbenzylamine is
not readily available in the searched literature, the GHS classification of Acute Toxicity
Category 3 (Oral) indicates a high degree of toxicity if ingested. For comparison, related
aromatic amines can exhibit significant toxicity. It is imperative to handle this compound with
the assumption of high toxicity via all routes of exposure.

Section 4: Experimental Protocols for Hazard
Evaluation
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The hazard classifications are typically determined through standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

Acute Oral Toxicity (as per OECD Test Guideline 423): This test involves the administration of
the substance to animals in a stepwise procedure to determine the dose at which mortality
occurs. Observations for signs of toxicity are made over a 14-day period.

Dermal Irritation (as per OECD Test Guideline 404): This test assesses the potential of a
substance to cause skin irritation. A small amount of the substance is applied to the shaved
skin of an animal, and the site is observed for signs of erythema (redness) and edema
(swelling) over a period of up to 14 days.

Eye Irritation (as per OECD Test Guideline 405): This test evaluates the potential for a
substance to cause eye damage. A small amount of the substance is instilled into the eye of an
animal, and the eye is observed for effects on the cornea, iris, and conjunctiva at specific
intervals.

Section 5: Safe Handling and Storage

Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.
Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
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» Keep away from incompatible materials such as strong oxidizing agents and acids. As an
amine, it can undergo exothermic reactions with acids.

Section 6: Emergency Procedures
First-Aid Measures:

 |If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth. Do
NOT induce vomiting.

 If on Skin: Remove immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation occurs, get medical advice/attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards: Emits toxic fumes under fire conditions, including nitrogen oxides and
carbon oxides.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures:
» Evacuate personnel from the area.
o Ensure adequate ventilation.

o Wear appropriate personal protective equipment (see Section 5).
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» Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable, labeled

container for disposal.
e Wash the spill area thoroughly with soap and water.

Section 7: Logical Workflow for Spill Management

The following diagram illustrates a logical workflow for responding to a spill of 2,4,6-

trimethylbenzylamine.
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Immediate Response

Spill Detected

Evacuate Immediate Area & Alert Others

Assess Spill Size & Risk
(Minor vs. Major)

Personal Protecvtive Equipment

Don Appropriate PPE:
- Chemical Resistant Gloves
- Safety Goggles/Face Shield
- Lab Coat/Chemical Suit

Spill Containrrvent & Cleanup

Ensure Adequate Ventilation
(Fume Hood)

Contain Spill with Inert Absorbent
(Sand, Vermiculite)

Carefully Absorb Spilled Material

Collect Absorbed Material into
a Labeled, Sealed Container

Decontaminatjon & Disposal

Decontaminate Spill Area
with Soap and Water

Dispose of Waste as
Hazardous Chemical Waste

Restock Spill Kit Supplies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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